Cas no 2137463-56-8 (1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester)

• Product Name: 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester
• CAS No: 2137463-56-8
• MF: C₁₅H₂₅NO₅
• MW: 299.362704992294
• CID: 5276495
• Update Time: 2025-07-18

1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester Chemical and Physical Properties

Names and Identifiers

• 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester

• Inchi： 1S/C15H25NO5/c1-10-5-7-15(8-6-10)16(11(9-20-15)12(17)18)13(19)21-14(2,3)4/h10-11H,5-9H2,1-4H3,(H,17,18)
• InChI Key： TZHZUHPYZGKKTM-UHFFFAOYSA-N
• SMILES： O1C2(CCC(C)CC2)N(C(OC(C)(C)C)=O)C(C(O)=O)C1

Additional information on 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester

Introduction to 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester (CAS No. 2137463-56-8)

1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester, identified by the CAS number 2137463-56-8, is a sophisticated organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal biology. This spirocyclic structure, characterized by its unique oxazine and azaspiro framework, presents a promising scaffold for the development of novel bioactive molecules. The compound's molecular architecture combines a rigid spirocyclic core with functionalized carboxylic acid and ester groups, making it a versatile candidate for further chemical modification and biological evaluation.

The significance of 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester lies in its potential to serve as a key intermediate in the synthesis of pharmacologically relevant derivatives. The presence of both oxygen and nitrogen heteroatoms in its structure enhances its interactability with biological targets, such as enzymes and receptors. This feature is particularly valuable in drug discovery efforts aimed at modulating complex signaling pathways.

Recent advancements in computational chemistry have enabled the exploration of 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester's interactions with macromolecular targets. Molecular docking studies have revealed that this compound can bind effectively to various protein pockets, suggesting its utility in designing inhibitors or agonists for therapeutic applications. For instance, preliminary simulations indicate that derivatives of this scaffold may exhibit inhibitory activity against certain kinases and proteases, which are implicated in diseases such as cancer and inflammatory disorders.

The synthesis of 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester involves multi-step organic transformations that highlight the ingenuity of modern synthetic methodologies. The spirocyclic core is typically constructed through a cycloaddition reaction between an aziridine derivative and an epoxide precursor. Subsequent functionalization steps introduce the carboxylic acid and ester groups at strategic positions within the molecule. These synthetic routes underscore the compound's synthetic accessibility while maintaining high yields and purity levels.

In the realm of medicinal chemistry, the structural motifs present in 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester offer a rich ground for structural diversification. By employing combinatorial chemistry techniques or library synthesis approaches, researchers can generate a diverse array of analogs with tailored biological properties. Such libraries are instrumental in high-throughput screening campaigns aimed at identifying lead compounds for further optimization.

The pharmacokinetic profile of 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester is another critical aspect that warrants investigation. Preliminary data suggest that this compound exhibits moderate solubility in both aqueous and organic solvents, which could influence its absorption and distribution upon administration. Additionally, the presence of a tert-butyl group at the fourth position may contribute to metabolic stability by resisting hydrolysis under physiological conditions.

Future research directions for 1-Oxa-4-azaspiro[4.5]decane-3,4-dicarboxylic acid, 8-methyl-, 4-(1,1-dimethylethyl) ester should focus on elucidating its mechanism of action through both in vitro and in vivo studies. Collaborative efforts between chemists and biologists will be essential to validate computational predictions and translate them into tangible biological outcomes. Furthermore, exploring its potential as a prodrug or a carrier molecule for drug delivery systems could open up new avenues for therapeutic intervention.

The versatility of CAS No. 2137463-56-8 makes it an attractive candidate for interdisciplinary research endeavors. Its unique structural features provide a foundation for innovative drug design strategies that can address unmet medical needs across multiple therapeutic domains. As our understanding of molecular interactions continues to evolve，this compound is poised to play a pivotal role in shaping the future of pharmaceutical innovation.